Cas no 941960-94-7 (N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide)

• Product Name: N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide
• CAS No: 941960-94-7
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 5501929
• PubChem ID: 7635651
• Update Time: 2025-11-05

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]methanesulfonamide
• AKOS024679251
• 941960-94-7
• F2769-0455
• VU0497542-1
• N-(1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide
• N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]methanesulfonamide
• N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide

• Inchi： 1S/C15H16N2O4S/c1-22(19,20)16-12-6-7-13-11(10-12)4-2-8-17(13)15(18)14-5-3-9-21-14/h3,5-7,9-10,16H,2,4,8H2,1H3
• InChI Key： SMOQKWXFLCMCFE-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC2=C(C=1)CCCN2C(C1=CC=CO1)=O)(=O)=O

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88Ų

Additional information on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide

Recent Advances in the Study of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide (CAS: 941960-94-7)

The compound N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide (CAS: 941960-94-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique furan-2-carbonyl and tetrahydroquinoline moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of this compound via a multi-step process involving the coupling of furan-2-carbonyl chloride with a tetrahydroquinoline precursor, followed by sulfonylation. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further development.

In vitro and in vivo studies have demonstrated that N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound effectively inhibits cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking simulations have provided insights into the compound's binding interactions with COX-2, further supporting its mechanism of action.

Beyond its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. A 2023 preprint on bioRxiv reported that N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. These findings, though preliminary, underscore the compound's versatility and warrant further exploration in cancer therapy.

Despite these promising results, challenges remain in the development of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and demonstrated bioactivity make it a valuable subject for ongoing research in chemical biology and drug discovery.

In conclusion, N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylmethanesulfonamide (CAS: 941960-94-7) represents a promising scaffold for the development of novel therapeutics, particularly in the areas of inflammation and oncology. Continued research efforts to optimize its pharmacological profile and elucidate its full therapeutic potential are highly anticipated in the scientific community.